4-Methyl-1-pyrrolidin-1-yl-pentane-1,2-dione

• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 4-methyl-1-pyrrolidin-1-ylpentane-1,2-dione
• InChI: InChI=1S/C10H17NO2/c1-8(2)7-9(12)10(13)11-5-3-4-6-11/h8H,3-7H2,1-2H3
• InChI Key: FDTXZFKAXDYRET-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C(=O)N1CCCC1

Description

4-Methyl-1-pyrrolidin-1-yl-pentane-1,2-dione is a useful research compound. Its molecular formula is C10H17NO2 and its molecular weight is 183.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Add oxalychloride (5.3 mL, 60.24 mmol, 1.6 eq.) slowly to the solution of 4-methyl-2-oxovaleric acid (4.90 g, 37.65 mmol, 1.0 eq.) in dichloromethane (50 mL) at 0° C. under nitrogen. Add Dimethylforamide (2 drops) last. Stir the reaction mixture overnight. Concentrate in vacuo. Add dichloromethane (100 mL). Add this solution to the solution of pyrrolidine (6.90 g, 97.02 mmol, 2.6 eq.) in dichloromethane (50 mL) at 0° C. slowly under nitrogen. Stir the reaction mixture for 1 hour at room temperature after addition. Wash with HCl (1 N) until the aqueous layer is acidic, then with aqueous saturated sodium chloride (2×20 mL) and water (2×30 mL). Dry the organic phase over MgSO4 and filter the drying reagent off. Concentrate in vacuo. Purify by column chromatography (0%→5% ethyl acetae in dichloromethane) to afford product (4.60 g, 66%).